Cas no 877635-78-4 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate
• CAS No: 877635-78-4
• MF: C₁₉H₁₆N₂O₆S
• MW: 400.405143737793
• CID: 5857190
• PubChem ID: 7217899
• Update Time: 2025-05-24

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dimethoxy-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester
• SR-01000020341
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 2,3-dimethoxybenzoate
• F2510-0049
• 877635-78-4
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2,3-dimethoxybenzoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2,3-dimethoxybenzoate
• AKOS024654724
• SR-01000020341-1
• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate

• Inchi： 1S/C19H16N2O6S/c1-24-15-6-3-5-13(17(15)25-2)18(23)27-16-10-26-12(9-14(16)22)11-28-19-20-7-4-8-21-19/h3-10H,11H2,1-2H3
• InChI Key： QKJLLGVXNUBNSS-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 400.07290741g/mol
• Monoisotopic Mass: 400.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 607.0±55.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate

Comprehensive Overview of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate (CAS No. 877635-78-4)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate (CAS No. 877635-78-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its pyrimidine and pyran moieties, this compound exhibits versatile chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules and functional materials. Its 2,3-dimethoxybenzoate ester group further enhances its potential applications, particularly in drug development and organic synthesis.

In recent years, the demand for heterocyclic compounds like 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate has surged due to their role in designing targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its sulfanyl linkage, which may contribute to improved binding affinity in enzymatic systems. This aligns with current trends in precision medicine, where molecules with tailored functional groups are sought after for their potential to modulate specific biological pathways.

The synthesis of CAS No. 877635-78-4 involves multi-step organic reactions, often starting with the condensation of pyrimidine-2-thiol with a 4H-pyran derivative. The introduction of the 2,3-dimethoxybenzoate group is typically achieved through esterification, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its structural integrity for further applications.

From a pharmaceutical perspective, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate has been investigated for its potential as a scaffold in drug discovery. Its pyrimidine core is a common motif in kinase inhibitors, while the pyran ring may contribute to metabolic stability. These features make it a candidate for addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions, topics frequently searched in academic and healthcare forums.

Beyond medicine, this compound’s conjugated system and electron-rich structure have sparked interest in optoelectronic materials. Researchers are exploring its utility in organic semiconductors or light-emitting diodes (LEDs), areas trending in sustainable technology. The dimethoxy substituents could enhance solubility, a key factor in processing such materials for device fabrication.

Environmental and green chemistry considerations are also relevant to CAS No. 877635-78-4. Recent studies emphasize the need for eco-friendly synthesis routes, minimizing hazardous byproducts. This aligns with global searches for sustainable chemical practices, a hot topic among industrial and academic circles. Catalytic methods or biocatalysis could be leveraged to improve the compound’s production efficiency.

In summary, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2,3-dimethoxybenzoate represents a multifaceted compound with promising applications across drug development, material science, and green chemistry. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, addressing both scientific challenges and societal needs in health and technology.